3-(4-methylphenyl)-2-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-3-oxopropanenitrile

• Molecular Formula: C18H15N5O
• Molecular Weight: 317.3 g/mol
• IUPAC Name: 3-(4-methylphenyl)-2-[1-(4-methylphenyl)tetrazol-5-yl]-3-oxopropanenitrile
• InChI: InChI=1S/C18H15N5O/c1-12-3-7-14(8-4-12)17(24)16(11-19)18-20-21-22-23(18)15-9-5-13(2)6-10-15/h3-10,16H,1-2H3
• InChI Key: AVCAUSWHTVLIQG-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)C(C#N)C2=NN=NN2C3=CC=C(C=C3)C

Description

3-(4-methylphenyl)-2-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-3-oxopropanenitrile is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-(4-methylphenyl)-2-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-3-oxopropanenitrile is not fully understood. However, it has been shown to interact with various targets in the body such as enzymes, receptors, and ion channels. It is believed to exert its effects by modulating the activity of these targets.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-methylphenyl)-2-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-3-oxopropanenitrile can exert a range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory and analgesic activities by inhibiting the activity of cyclooxygenase enzymes. It has also been shown to modulate the activity of certain receptors such as the GABA-A receptor and the TRPV1 receptor. Additionally, it has been shown to inhibit the activity of certain enzymes such as carbonic anhydrase and acetylcholinesterase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(4-methylphenyl)-2-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-3-oxopropanenitrile in lab experiments is its versatility. It can be used in a variety of assays to investigate different targets and pathways. Additionally, it is relatively stable and easy to handle. However, one of the limitations is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3-(4-methylphenyl)-2-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-3-oxopropanenitrile. One direction is to investigate its potential as a drug candidate for the treatment of various diseases such as inflammation, pain, and neurological disorders. Another direction is to explore its applications in materials science, such as the synthesis of novel materials with unique properties. Additionally, further research is needed to fully understand its mechanism of action and how it interacts with different targets in the body.

Synthesis Methods

3-(4-methylphenyl)-2-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-3-oxopropanenitrile can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-methylbenzylamine with 5-amino-1-(4-methylphenyl)-1H-tetrazole in the presence of acetic anhydride and triethylamine. The resulting intermediate is then reacted with ethyl cyanoacetate to produce the final product.

Scientific Research Applications

This compound has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, it has been shown to exhibit anti-inflammatory, analgesic, and antipyretic activities. In biochemistry, it has been investigated for its ability to inhibit certain enzymes and modulate signaling pathways. In materials science, it has been used as a building block for the synthesis of novel materials with unique properties.